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Compound of Interest

Compound Name: Casein Kinase II Inhibitor IV

Cat. No.: B3057917 Get Quote

An In-depth Technical Guide to CK2 Inhibitor IV
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of CK2 Inhibitor IV, a potent and

selective inhibitor of Casein Kinase 2 (CK2). This document details its chemical properties,

biological activity, and the key signaling pathways it modulates, with a focus on its role as an

inducer of keratinocyte differentiation. Detailed experimental protocols and visual diagrams are

provided to support researchers in their study of this compound.

Core Properties of CK2 Inhibitor IV
CK2 Inhibitor IV is a cell-permeable compound belonging to the pyrrolo[2,3-d]pyrimidine class

of kinase inhibitors. It is distinguished by its high potency and selectivity for CK2.
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Property Value

Molecular Formula C₂₄H₂₃N₅O₃

Molecular Weight 429.47 g/mol

CAS Number 863598-09-8

Mechanism of Action ATP-competitive inhibitor of Casein Kinase 2

IC₅₀ 9 nM

Biological Activity
Inducer of normal human keratinocyte (NHEK)

differentiation (EC₅₀ = 100 nM)

Signaling Pathways Modulated by CK2 Inhibitor IV
Protein Kinase CK2 is a pleiotropic serine/threonine kinase that phosphorylates a vast number

of substrates, thereby regulating numerous cellular processes. In the context of keratinocyte

differentiation, CK2 plays a critical regulatory role. Inhibition of CK2 by CK2 Inhibitor IV triggers

a signaling cascade that promotes the differentiation of these epidermal cells.

The diagram below illustrates the signaling pathway influenced by the inhibition of CK2, leading

to keratinocyte differentiation. CK2 normally phosphorylates and activates downstream targets

that can suppress differentiation. By inhibiting CK2, this suppression is removed, leading to the

activation of pathways that drive the expression of differentiation markers.
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To cite this document: BenchChem. [Molecular weight and formula of CK2 Inhibitor IV].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3057917#molecular-weight-and-formula-of-ck2-
inhibitor-iv]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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